Cas no 1261982-78-8 (3-Pyridinecarboxylic acid, 2-chloro-5-(3-chloro-2-methylphenyl)-)

• Product Name: 3-Pyridinecarboxylic acid, 2-chloro-5-(3-chloro-2-methylphenyl)-
• CAS No: 1261982-78-8
• MF: C₁₃H₉Cl₂NO₂
• MW: 282.122061491013
• MDL: MFCD18317585
• CID: 2767485
• Update Time: 2025-07-02

3-Pyridinecarboxylic acid, 2-chloro-5-(3-chloro-2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-chloro-5-(3-chloro-2-methylphenyl)-

• MDL： MFCD18317585
• Inchi： 1S/C13H9Cl2NO2/c1-7-9(3-2-4-11(7)14)8-5-10(13(17)18)12(15)16-6-8/h2-6H,1H3,(H,17,18)
• InChI Key： OVEMMKZQMYSKMR-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(C2=CC=CC(Cl)=C2C)C=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Pyridinecarboxylic acid, 2-chloro-5-(3-chloro-2-methylphenyl)-

Comprehensive Overview of 3-Pyridinecarboxylic acid, 2-chloro-5-(3-chloro-2-methylphenyl)- (CAS No. 1261982-78-8)

3-Pyridinecarboxylic acid, 2-chloro-5-(3-chloro-2-methylphenyl)- (CAS No. 1261982-78-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and chloro-substituted phenyl group, serves as a critical intermediate in the synthesis of various bioactive molecules. Its structural complexity and functional versatility make it a valuable asset in modern chemical research, particularly in the design of novel therapeutic agents and crop protection solutions.

The growing interest in 3-Pyridinecarboxylic acid derivatives stems from their broad applicability in drug discovery and material science. Researchers are increasingly exploring its potential as a building block for small molecule inhibitors and ligands for metal-organic frameworks (MOFs). With the rise of precision medicine and sustainable agriculture, compounds like 2-chloro-5-(3-chloro-2-methylphenyl)pyridine-3-carboxylic acid are being studied for their ability to modulate biological pathways and enhance product efficacy while minimizing environmental impact.

One of the most frequently asked questions in scientific forums revolves around the synthetic routes for CAS 1261982-78-8. Current methodologies often involve palladium-catalyzed cross-coupling reactions or regioselective halogenation techniques, which align with the industry's shift toward greener chemistry practices. The compound's structure-activity relationship (SAR) is another hot topic, as researchers investigate how its chloro and methyl substituents influence binding affinity in target proteins—a crucial consideration for developing next-generation enzyme modulators.

In analytical chemistry, advanced techniques like HPLC-MS and NMR spectroscopy are employed to verify the purity and structural integrity of 3-Pyridinecarboxylic acid, 2-chloro-5-(3-chloro-2-methylphenyl)-. These methods address another common user query regarding quality control standards for heterocyclic intermediates. The compound's stability under various pH conditions and thermal profiles is also being rigorously tested to meet the demands of industrial-scale production.

The commercial significance of this compound is evident in patent landscapes, where its applications span from photovoltaic materials to biodegradable polymers. As sustainability becomes a global priority, the role of such functionalized pyridines in creating eco-friendly alternatives to conventional materials is gaining traction. This aligns with search trends showing increased interest in "green chemistry intermediates" and "bio-based chemical synthesis".

From a regulatory perspective, proper handling and storage of CAS 1261982-78-8 are essential to maintain its chemical properties. Safety data sheets emphasize the importance of anhydrous conditions for long-term preservation, responding to frequent searches about compound stability best practices. The scientific community continues to explore innovative applications, with recent studies examining its potential in fluorescent probes for cellular imaging and as a precursor for corrosion inhibitors in industrial coatings.

Emerging research directions include computational modeling of 2-chloro-5-(3-chloro-2-methylphenyl)pyridine-3-carboxylate interactions with biological targets, addressing the rising demand for in silico drug design tools. The compound's electron-withdrawing characteristics make it particularly interesting for charge-transfer complexes in organic electronics—a field experiencing exponential growth due to wearable technology advancements.

In conclusion, 3-Pyridinecarboxylic acid, 2-chloro-5-(3-chloro-2-methylphenyl)- represents a multifaceted chemical entity with expanding applications across scientific disciplines. Its continued study promises to yield innovative solutions for challenges in healthcare, agriculture, and materials science, while adhering to evolving environmental and efficiency standards that dominate contemporary chemical research priorities.